Cas no 1213152-29-4 ((2R)-2-AMINO-2-(4-ETHYLPHENYL)ETHAN-1-OL)

• Product Name: (2R)-2-AMINO-2-(4-ETHYLPHENYL)ETHAN-1-OL
• CAS No: 1213152-29-4
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5250483
• PubChem ID: 66513717
• Update Time: 2025-05-19

(2R)-2-AMINO-2-(4-ETHYLPHENYL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(4-ETHYLPHENYL)ETHAN-1-OL
• (R)-2-amino-2-(4-ethylphenyl)ethan-1-ol

• Inchi： 1S/C10H15NO/c1-2-8-3-5-9(6-4-8)10(11)7-12/h3-6,10,12H,2,7,11H2,1H3/t10-/m0/s1
• InChI Key： SPDFWGAHXPEGRE-JTQLQIEISA-N
• SMILES： OC[C@@H](C1C=CC(=CC=1)CC)N

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2R)-2-AMINO-2-(4-ETHYLPHENYL)ETHAN-1-OL

Compound Introduction: (2R)-2-AMINO-2-(4-ETHYLPHENYL)ETHAN-1-OL (CAS No. 1213152-29-4)

Chemical entities with unique structural and functional properties continue to captivate the scientific community, particularly in the realm of pharmaceutical research and development. Among these, (2R)-2-AMINO-2-(4-ETHYLPHENYL)ETHAN-1-OL, identified by its CAS number 1213152-29-4, has emerged as a compound of significant interest. This enantiomerically pure compound belongs to the class of amino alcohols, characterized by its chiral center and aromatic substituent, which together contribute to its distinct chemical behavior and potential biological activity.

The molecular structure of (2R)-2-AMINO-2-(4-ETHYLPHENYL)ETHAN-1-OL consists of a central carbon atom substituted with an amino group, a hydroxyl group, and a phenyl ring with an ethyl substituent at the para position. This configuration imparts a high degree of steric hindrance and electronic distribution that can influence its interactions with biological targets. The presence of the (2R) configuration is particularly noteworthy, as enantiomeric purity is often critical in pharmaceutical applications due to the differential binding affinities of enantiomers to biological receptors.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, where compounds like (2R)-2-AMINO-2-(4-ETHYLPHENYL)ETHAN-1-OL serve as valuable building blocks. The compound's ability to participate in stereoselective reactions makes it a promising candidate for constructing more complex molecules with tailored biological properties. For instance, researchers have explored its utility in the synthesis of novel pharmaceutical intermediates, leveraging its chiral environment to achieve high enantiomeric excess in desired products.

From a pharmacological perspective, the structural features of (2R)-2-AMINO-2-(4-ETHYLPHENYL)ETHAN-1-OL suggest potential interactions with various biological targets. The aromatic ring and ethyl substituent may engage in π-stacking or hydrophobic interactions with proteins, while the amino and hydroxyl groups could participate in hydrogen bonding. These interactions are fundamental to drug-receptor binding and may dictate the compound's efficacy and selectivity. Preliminary studies have hinted at its potential role in modulating enzyme activity, although further research is needed to elucidate its exact mechanism of action.

The synthesis of (2R)-2-AMINO-2-(4-ETHYLPHENYL)ETHAN-1-OL presents both challenges and opportunities for synthetic chemists. Traditional methods often rely on chiral resolution or asymmetric hydrogenation, but recent advances in catalytic systems have enabled more efficient routes. For example, transition metal-catalyzed reactions have been employed to construct the chiral center with high fidelity, reducing the need for harsh conditions or extensive purification steps. These innovations not only improve yield but also align with green chemistry principles by minimizing waste and energy consumption.

As computational chemistry plays an increasingly pivotal role in drug discovery, virtual screening methods have been applied to evaluate the binding affinity of (2R)-2-AMINO-2-(4-ETHYLPHENYL)ETHAN-1-OLO to various protein targets. Molecular docking simulations have revealed promising interactions with enzymes involved in metabolic pathways, suggesting potential therapeutic applications. These computational approaches complement experimental efforts by providing rapid assessments of molecular interactions, thereby expediting the identification of lead compounds for further optimization.

The versatility of (2R)-2-AMINO-2-(4-Ethylphenyl)ethan-l -ol extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemicals. Its structural motif is reminiscent of natural products that exhibit bioactivity, making it a valuable scaffold for designing novel compounds with enhanced properties. Additionally, modifications to its core structure can yield derivatives with improved solubility, stability, or bioavailability—critical factors for successful drug development.

In conclusion,( 2 R ) - 2 - AMINO - 2 - ( 4 - ETHYLPHENYL ) ETHAN - 1 - OL ( CAS NO . 121315 29 - 4 ) represents a compound of considerable scientific interest due to its unique structural features and potential biological activity . The ongoing research into its synthesis , pharmacological effects , and applications underscores its importance as a building block in modern chemistry . As our understanding of molecular interactions deepens , compounds like this are poised to play a pivotal role in advancing therapeutic strategies across multiple disciplines .